Cas no 61417-31-0 (2,4-Pentanedione, 1-(2-nitrophenyl)-)

• Product Name: 2,4-Pentanedione, 1-(2-nitrophenyl)-
• CAS No: 61417-31-0
• MF: C₁₁H₁₁NO₄
• MW: 221.209343194962
• CID: 480224
• PubChem ID: 12342833
• Update Time: 2025-04-19

2,4-Pentanedione, 1-(2-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentanedione, 1-(2-nitrophenyl)-
• 1-(2-nitrophenyl)pentane-2,4-dione
• 61417-31-0
• DTXSID20492302

• Inchi： 1S/C11H11NO4/c1-8(13)6-10(14)7-9-4-2-3-5-11(9)12(15)16/h2-5H,6-7H2,1H3
• InChI Key： VPNIVXKSKDWEGD-UHFFFAOYSA-N
• SMILES： O=C(CC(C)=O)CC1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 221.06883
• Monoisotopic Mass: 221.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 80Ų

Experimental Properties

• PSA: 77.28